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Compound of Interest

Compound Name: Cyclododecene

CAS No.: 1129-89-1

Cat. No.: B074035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different catalyst

generations for key transformations of cyclododecene, including ring-opening metathesis

polymerization (ROMP), hydrogenation, and epoxidation. The information is compiled from

various scientific sources to aid in catalyst selection and process optimization.

Ring-Opening Metathesis Polymerization (ROMP) of
Cyclododecene
The ROMP of cyclododecene is a prominent application of olefin metathesis catalysts, leading

to the formation of polydodecenamer. The evolution of Grubbs-type catalysts has significantly

impacted the efficiency and functional group tolerance of this reaction.

Data Presentation: Catalyst Performance in ROMP
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Direct comparative data for all generations on cyclododecene under identical conditions

is limited. The table presents available data and general performance trends.

Experimental Protocols: ROMP of Cyclododecene
A typical experimental procedure for the ROMP of cyclododecene using a second-generation

Grubbs catalyst is as follows:

Preparation: In a glovebox, a reaction vessel is charged with the desired amount of

cyclododecene and the appropriate solvent (e.g., dichloromethane).

Catalyst Addition: The Grubbs' second-generation catalyst is added to the solution. The

catalyst loading is typically low, around 0.01 mol%.

Reaction: The reaction mixture is stirred at a specific temperature (e.g., 40°C) for a

designated time (e.g., 1 hour).

Termination: The polymerization is quenched by adding an excess of a vinyl ether, such as

ethyl vinyl ether.

Isolation: The polymer is precipitated by adding the reaction mixture to a non-solvent like

methanol, filtered, and dried under vacuum.

Visualization: Evolution of Grubbs Catalysts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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